Cas no 95893-28-0 (1-((Dimethylamino)carbonyl)-3-methyl-1H-imidazolium perchlorate)

1-((Dimethylamino)carbonyl)-3-methyl-1H-imidazolium perchlorate structure
95893-28-0 structure
Product Name:1-((Dimethylamino)carbonyl)-3-methyl-1H-imidazolium perchlorate
CAS No:95893-28-0
MF:C7H12ClN3O5
MW:253.640280723572
CID:811218
PubChem ID:13481247
Update Time:2025-04-19

1-((Dimethylamino)carbonyl)-3-methyl-1H-imidazolium perchlorate Chemical and Physical Properties

Names and Identifiers

    • 1-((Dimethylamino)carbonyl)-3-methyl-1H-imidazolium perchlorate
    • 1H-Imidazolium, 1-((dimethylamino)carbonyl)-3-methyl-, perchlorate
    • 95893-28-0
    • Inchi: 1S/C7H12N3O.ClO4/c1-8(2)7(11)10-5-4-9(3)6-10;2-1(3,4)5/h4-6H,1-3H3;/q+1;-1
    • InChI Key: SDFLRGZAUKIOQC-UHFFFAOYSA-N
    • SMILES: [Cl+3]([O-])([O-])([O-])[O-].O=C(N(C)C)N1C=C[N+](C)=C1

Computed Properties

  • Exact Mass: 253.04700
  • Monoisotopic Mass: 253.0465482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 103.39000
  • LogP: 0.05660

1-((Dimethylamino)carbonyl)-3-methyl-1H-imidazolium perchlorate Related Literature

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